(Z)-4-(indolin-1-ylsulfonyl)-N-(3-(prop-2-yn-1-yl)-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)benzamide

• IUPAC Name: 4-(2,3-dihydroindol-1-ylsulfonyl)-N-(3-prop-2-ynyl-6-sulfamoyl-1,3-benzothiazol-2-ylidene)benzamide
• InChI: InChI=1S/C25H20N4O5S3/c1-2-14-28-22-12-11-20(36(26,31)32)16-23(22)35-25(28)27-24(30)18-7-9-19(10-8-18)37(33,34)29-15-13-17-5-3-4-6-21(17)29/h1,3-12,16H,13-15H2,(H2,26,31,32)
• InChI Key: HAWXQHRKQYOVQU-UHFFFAOYSA-N
• Canonical SMILES: C#CCN1C2=C(C=C(C=C2)S(=O)(=O)N)SC1=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCC5=CC=CC=C54
• Molecular Formula: C25H20N4O5S3
• Molecular Weight: 552.7 g/mol

Description

(Z)-4-(indolin-1-ylsulfonyl)-N-(3-(prop-2-yn-1-yl)-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)benzamide is a useful research compound. Its molecular formula is C25H20N4O5S3 and its molecular weight is 552.64. The purity is usually 95%.
BenchChem offers high-quality (Z)-4-(indolin-1-ylsulfonyl)-N-(3-(prop-2-yn-1-yl)-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-4-(indolin-1-ylsulfonyl)-N-(3-(prop-2-yn-1-yl)-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Indolin-3-ones

Indolin-3-ones are important scaffolds in medicinal chemistry due to their presence in various natural products and pharmaceuticals. . This process is significant as it allows the synthesis of these compounds from readily available substrates without the need for a metal catalyst, making it an environmentally friendly and cost-effective method.

Catalytic Cascade Reactions

. This methodology is both atom and step-efficient and is applicable to a broad scope of substrates. It represents a novel approach to the synthesis of valuable indolin-3-ones, which can be used in the development of new drugs and materials.

Cytotoxic Activities Against Cancer Cells

. This application is crucial for the development of new anticancer agents and for understanding the mechanism of action of these compounds in cancer treatment.

Oxidative Aromatization Processes

. This selective oxidation is important for the synthesis of isatins, which are valuable intermediates in the production of pharmaceuticals and agrochemicals.

Substrate Selective Oxidation

. These derivatives have potential applications in the synthesis of complex organic molecules and could be used as building blocks in pharmaceutical research.